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Compound of Interest

Compound Name: TAMRA-PEG4-Methyltetrazine

Cat. No.: B11826774 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

properties, applications, and experimental protocols of TAMRA-PEG4-Methyltetrazine, a key

reagent in advanced bioconjugation.

Introduction
TAMRA-PEG4-Methyltetrazine is a fluorescent labeling reagent that combines the

photophysical properties of the well-established TAMRA (Tetramethylrhodamine) fluorophore

with the highly efficient and bioorthogonal reactivity of a methyltetrazine moiety. The inclusion

of a hydrophilic four-unit polyethylene glycol (PEG4) spacer enhances solubility and reduces

steric hindrance, making it an invaluable tool for the precise and stable labeling of biomolecules

in complex biological systems.

This technical guide provides a comprehensive overview of TAMRA-PEG4-Methyltetrazine,

including its chemical and physical properties, detailed experimental protocols for its use in

bioconjugation, and visual representations of the underlying chemical reaction and

experimental workflows.

Core Properties and Specifications
TAMRA-PEG4-Methyltetrazine is a dye derivative of TAMRA containing four PEG units and a

reactive methyltetrazine group.[1][2] This combination of a bright, red-fluorescent dye with a

bioorthogonal "click chemistry" handle allows for its application in a wide range of biological
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research areas, including in vivo imaging, flow cytometry, and the development of antibody-

drug conjugates (ADCs) and PROteolysis TArgeting Chimeras (PROTACs).[1][3][4]

Quantitative Data Summary
The following tables summarize the key quantitative data for TAMRA-PEG4-Methyltetrazine
and the spectral properties of the TAMRA fluorophore.

Chemical and Physical Properties

Chemical Formula C₄₂H₄₅N₇O₈[2]

Molecular Weight ~775.86 g/mol [2]

CAS Number 2163772-19-6[2]

Purity Typically >90% (Varies by supplier)[5]

Solubility
Soluble in organic solvents such as DMSO and

DMF[5][6]

Storage Conditions
Store at -20°C, protected from light and

moisture[2][5]

Spectroscopic Properties of TAMRA

Excitation Maximum (λex) ~555 nm

Emission Maximum (λem) ~580 nm

Molar Extinction Coefficient (ε) ~90,000 M⁻¹cm⁻¹ at 544 nm

Appearance Red solid[6]

The Chemistry of Bioconjugation: Inverse Electron
Demand Diels-Alder Reaction
The core of TAMRA-PEG4-Methyltetrazine's utility lies in its methyltetrazine group, which

participates in a highly efficient and selective inverse electron demand Diels-Alder (iEDDA)

reaction with a strained alkene, most commonly a trans-cyclooctene (TCO) derivative.[1] This
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"click chemistry" reaction is characterized by its rapid kinetics, high specificity, and ability to

proceed under mild, physiological conditions without the need for a catalyst.[7][8]

The reaction is bioorthogonal, meaning it does not interfere with or is interfered by the vast

array of functional groups present in biological systems. This allows for the precise labeling of

TCO-modified biomolecules within living cells or even whole organisms.[8][9]

Inverse Electron Demand Diels-Alder (iEDDA) Reaction
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Caption: The iEDDA reaction between TAMRA-PEG4-Methyltetrazine and a TCO-modified

biomolecule.

Experimental Protocols
The following protocols provide a general framework for the use of TAMRA-PEG4-
Methyltetrazine in common bioconjugation applications. Optimization may be required for

specific biomolecules and experimental systems.
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Labeling of TCO-Modified Antibodies
This protocol describes the labeling of an antibody that has been previously modified to contain

a trans-cyclooctene (TCO) group.

Materials:

TCO-modified antibody in a suitable buffer (e.g., PBS, pH 7.4)

TAMRA-PEG4-Methyltetrazine

Anhydrous DMSO

Desalting column (e.g., Sephadex G-25)

Procedure:

Prepare TAMRA-PEG4-Methyltetrazine Stock Solution: Dissolve TAMRA-PEG4-
Methyltetrazine in anhydrous DMSO to a concentration of 1-10 mM.

Reaction Setup: Add a 5-20 fold molar excess of the TAMRA-PEG4-Methyltetrazine stock

solution to the TCO-modified antibody solution. The final concentration of DMSO in the

reaction mixture should be kept below 10% to avoid denaturation of the antibody.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at

4°C, protected from light.

Purification: Remove the unreacted TAMRA-PEG4-Methyltetrazine by passing the reaction

mixture through a desalting column equilibrated with the desired storage buffer (e.g., PBS).

Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of

the labeled antibody at 280 nm (for protein concentration) and 555 nm (for TAMRA

concentration). The DOL is calculated as: DOL = (A₅₅₅ / ε_dye) / [(A₂₈₀ - A₅₅₅ × CF) /

ε_protein] where CF is the correction factor for the absorbance of the dye at 280 nm.

Pre-targeted In Vivo Imaging
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This protocol outlines a two-step pre-targeted imaging strategy where a TCO-modified targeting

molecule (e.g., an antibody) is first administered, followed by the injection of TAMRA-PEG4-
Methyltetrazine for in vivo labeling and imaging.[9][10]

Materials:

TCO-modified targeting antibody

TAMRA-PEG4-Methyltetrazine

Sterile, pyrogen-free PBS

Animal model (e.g., tumor-bearing mouse)

In vivo fluorescence imaging system

Procedure:

Administration of TCO-Antibody: Administer the TCO-modified antibody to the animal model

via intravenous injection. The dose will depend on the specific antibody and target.

Accumulation and Clearance: Allow the TCO-antibody to accumulate at the target site and

for the unbound antibody to clear from circulation. This "pre-targeting" period can range from

24 to 72 hours.

Preparation and Injection of TAMRA-PEG4-Methyltetrazine: Dissolve TAMRA-PEG4-
Methyltetrazine in a small amount of DMSO and then dilute with sterile PBS to the desired

final concentration for injection. Administer the solution via intravenous injection.

In Vivo Imaging: At various time points post-injection of the TAMRA-PEG4-Methyltetrazine
(e.g., 1, 4, 8, and 24 hours), perform fluorescence imaging of the animal using an

appropriate in vivo imaging system with excitation and emission filters suitable for TAMRA.
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Pre-targeted In Vivo Imaging Workflow

Step 1: Pre-targeting

Step 2: Imaging
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Caption: Workflow for pre-targeted in vivo imaging using a TCO-modified antibody and

TAMRA-PEG4-Methyltetrazine.

Applications in Drug Development
The unique properties of TAMRA-PEG4-Methyltetrazine make it a valuable tool in various

stages of drug development.

PROTACs: In the development of PROTACs, which are bifunctional molecules that induce

the degradation of target proteins, TAMRA-PEG4-Methyltetrazine can be used as a

fluorescent tag on the PROTAC linker.[1][4] This allows for the study of PROTAC uptake,

distribution, and engagement with its target protein and the E3 ligase within cells.

Antibody-Drug Conjugates (ADCs): The bioorthogonal nature of the tetrazine-TCO ligation

allows for the site-specific conjugation of cytotoxic drugs to antibodies. While TAMRA itself is

not the payload in this case, the underlying chemistry with a tetrazine-functionalized linker is

a key strategy for producing homogeneous ADCs with a defined drug-to-antibody ratio

(DAR).[11] Fluorescently labeling the linker with TAMRA can aid in the characterization and

in vitro studies of these conjugates.

Conclusion
TAMRA-PEG4-Methyltetrazine is a powerful and versatile reagent for the fluorescent labeling

of biomolecules. Its combination of a bright and photostable fluorophore with a highly efficient

and bioorthogonal click chemistry handle enables a wide range of applications in biological

research and drug development. The methodologies outlined in this guide provide a starting

point for researchers to incorporate this valuable tool into their experimental workflows, paving

the way for new discoveries in cellular biology and therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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